molecular formula C23H29N5O5S B2626441 3-methyl-8-((2-(3-nitrophenyl)-2-oxoethyl)thio)-7-nonyl-1H-purine-2,6(3H,7H)-dione CAS No. 313470-18-7

3-methyl-8-((2-(3-nitrophenyl)-2-oxoethyl)thio)-7-nonyl-1H-purine-2,6(3H,7H)-dione

Cat. No. B2626441
CAS RN: 313470-18-7
M. Wt: 487.58
InChI Key: IYMJCGQNUFWFDF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-methyl-8-((2-(3-nitrophenyl)-2-oxoethyl)thio)-7-nonyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H29N5O5S and its molecular weight is 487.58. The purity is usually 95%.
BenchChem offers high-quality 3-methyl-8-((2-(3-nitrophenyl)-2-oxoethyl)thio)-7-nonyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methyl-8-((2-(3-nitrophenyl)-2-oxoethyl)thio)-7-nonyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Approaches and Chemical Properties

New [c,d]-Fused Purinediones : A study by Šimo, Rybár, and Alföldi (1995) describes the synthesis of 2-alkyl- or 2-aryl-9-methyl-4,5-dihydro-6H,8H-pyrimido[1,2,3-cd]purine-8,10(9H)-diones through a multi-step process. This work highlights the versatility of purine-based compounds in organic synthesis, offering potential insights into the synthesis of compounds like the one you're interested in (Šimo, Rybár, & Alföldi, 1995).

Condensed Sulfur-Containing Pyridine Systems : Dotsenko, Sventukh, and Krivokolysko (2012) explored the construction of complex heterocyclic systems via the alkylation of 3-cyanopyridine-2(1H)-thiones, leading to pyrido[3",2":4',5']thieno[3',2':5,6][1,4]diazepino[7,1-f]purine-2,4(3H,6H)-dione derivatives. Although the core structure differs, the methods and sulfur-containing motifs provide a conceptual link to the chemical manipulation and potential applications of the compound (Dotsenko, Sventukh, & Krivokolysko, 2012).

properties

IUPAC Name

3-methyl-8-[2-(3-nitrophenyl)-2-oxoethyl]sulfanyl-7-nonylpurine-2,6-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H29N5O5S/c1-3-4-5-6-7-8-9-13-27-19-20(26(2)22(31)25-21(19)30)24-23(27)34-15-18(29)16-11-10-12-17(14-16)28(32)33/h10-12,14H,3-9,13,15H2,1-2H3,(H,25,30,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IYMJCGQNUFWFDF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCN1C2=C(N=C1SCC(=O)C3=CC(=CC=C3)[N+](=O)[O-])N(C(=O)NC2=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H29N5O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

487.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-methyl-8-((2-(3-nitrophenyl)-2-oxoethyl)thio)-7-nonyl-1H-purine-2,6(3H,7H)-dione

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.